Cas no 141104-05-4 (N-(1-Adamantan-1-yl-ethyl)-2-chloro-acetamide)

• Product Name: N-(1-Adamantan-1-yl-ethyl)-2-chloro-acetamide
• CAS No: 141104-05-4
• MF: C₁₄H₂₂ClNO
• MW: 255.783583164215
• MDL: MFCD03109636
• CID: 3057097
• PubChem ID: 3329933
• Update Time: 2025-10-28

N-(1-Adamantan-1-yl-ethyl)-2-chloro-acetamide Chemical and Physical Properties

Names and Identifiers

• N-(1-Adamantan-1-yl-ethyl)-2-chloro-acetamide
• LS-04334
• 141104-05-4
• Z56886551
• AKOS000199042
• acetamide, 2-chloro-N-(1-tricyclo[3.3.1.1~3,7~]dec-1-ylethyl)-
• G41481
• Acetamide, 2-chloro-N-(1-tricyclo[3.3.1.13,7]dec-1-ylethyl)-
• ALBB-013805
• AT-057/41929479
• N-[1-(1-adamantyl)ethyl]-2-chloroacetamide
• EN300-04533
• AKOS000104801
• AKOS016040085
• RFA10405
• MFCD03109636
• N-[1-(adamantan-1-yl)ethyl]-2-chloroacetamide

• MDL： MFCD03109636
• Inchi： 1S/C14H22ClNO/c1-9(16-13(17)8-15)14-5-10-2-11(6-14)4-12(3-10)7-14/h9-12H,2-8H2,1H3,(H,16,17)
• InChI Key： WKYMLOXQWMPBKY-UHFFFAOYSA-N
• SMILES： ClCC(NC(C)C12CC3CC(CC(C3)C1)C2)=O

Computed Properties

• Exact Mass: 255.1389920Da
• Monoisotopic Mass: 255.1389920Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 29.1Ų

N-(1-Adamantan-1-yl-ethyl)-2-chloro-acetamide Security Information

• HazardClass：IRRITANT

Additional information on N-(1-Adamantan-1-yl-ethyl)-2-chloro-acetamide

N-(1-Adamantan-1-yl-ethyl)-2-chloro-acetamide: A Comprehensive Overview

The compound N-(1-adamantan-1-yl-ethyl)-2-chloro-acetamide, identified by the CAS number 141104-05-4, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound has garnered attention due to its distinctive structure and promising properties, making it a subject of interest in both academic and industrial research.

The molecular structure of N-(1-adamantan-1-yl-ethyl)-2-chloro-acetamide consists of an adamantane moiety, which is a diamondoid structure known for its high stability and rigidity, attached to an ethyl group and a 2-chloro-acetamide functional group. This combination of structural elements contributes to its unique chemical properties, including high thermal stability and potential bioactivity.

Recent studies have highlighted the potential of this compound in the field of drug discovery. Its adamantane core provides a rigid framework that can be advantageous in designing molecules with specific pharmacokinetic profiles. The 2-chloro-acetamide group adds further functionality, potentially enabling interactions with biological targets such as enzymes or receptors.

In terms of synthesis, N-(1-adamantan-1-yl-ethyl)-2-chloro-acetamide can be prepared through a variety of methods, including nucleophilic acyl substitution or coupling reactions. Researchers have explored these methods to optimize the yield and purity of the compound, ensuring its suitability for downstream applications.

The compound's applications extend beyond pharmaceuticals. Its thermal stability makes it a candidate for use in high-performance materials, such as polymers or coatings, where robustness under extreme conditions is required. Additionally, its unique structure may find utility in catalysis or as a building block in organic synthesis.

Recent advancements in computational chemistry have allowed for detailed modeling of N-(1-adamantan-1-yl-ethyl)-2-chloro-acetamide's interactions with biological systems. These studies suggest that the compound may exhibit selectivity towards certain protein targets, making it a promising lead compound for drug development.

In conclusion, N-(1-adamantan-1-yl-ethyl)-2-chloro-acetamide (CAS No. 141104-05) is a versatile compound with a wide range of potential applications. Its unique structure and properties make it an intriguing subject for further research, particularly in the fields of drug discovery and materials science.